Ethyl 2-(4-methoxyphenoxy)acetate

• IUPAC Name: ethyl 2-(4-methoxyphenoxy)acetate
• InChI: InChI=1S/C11H14O4/c1-3-14-11(12)8-15-10-6-4-9(13-2)5-7-10/h4-7H,3,8H2,1-2H3
• InChI Key: KRWZDCOECRLWJL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)COC1=CC=C(C=C1)OC
• Molecular Formula: C11H14O4
• DSSTOX Substance ID: DTXSID90286492
• Molecular Weight: 210.23 g/mol
• CAS No.: 18598-23-7

Description

Ethyl 2-(4-methoxyphenoxy)acetate is an organic compound with the molecular formula C11H14O4. It is a colorless to light yellow liquid that is used as an intermediate in the synthesis of various chemical products. This compound is known for its applications in organic synthesis and as a building block for more complex molecules .

Scientific Research Applications

Ethyl 2-(4-methoxyphenoxy)acetate has a wide range of applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including anti-tumor and anti-inflammatory effects.

Medicine: Explored for its potential use in drug development due to its structural similarity to bioactive compounds.

Industry: Utilized in the production of plastics, adhesives, and coatings due to its ability to improve thermal stability and flame resistance.

Preparation Methods

Synthetic Routes and Reaction Conditions: Ethyl 2-(4-methoxyphenoxy)acetate can be synthesized through the esterification of 4-methoxyphenol with ethyl chloroacetate in the presence of a base such as potassium carbonate. The reaction is typically carried out in a solvent like dimethylformamide (DMF) at elevated temperatures .

Industrial Production Methods: In industrial settings, the synthesis of this compound often involves similar esterification reactions but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the process.

Types of Reactions:

Oxidation: this compound can undergo oxidation reactions to form corresponding carboxylic acids.

Reduction: Reduction reactions can convert the ester group into an alcohol.

Substitution: Nucleophilic substitution reactions can replace the methoxy group with other functional groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) are often used.

Substitution: Reagents like hydrogen bromide (HBr) and boron tribromide (BBr3) are used for demethylation reactions.

Major Products:

Oxidation: Formation of 4-methoxyphenoxyacetic acid.

Reduction: Formation of 2-(4-methoxyphenoxy)ethanol.

Substitution: Formation of various substituted phenoxyacetates depending on the substituent introduced.

Mechanism of Action

The mechanism of action of ethyl 2-(4-methoxyphenoxy)acetate involves its interaction with various molecular targets. For example, it can act as a substrate for enzymes involved in ester hydrolysis, leading to the formation of corresponding acids and alcohols. The compound’s methoxy group can also participate in electrophilic aromatic substitution reactions, influencing its reactivity and interactions with other molecules .

Comparison with Similar Compounds

• Ethyl 2-(4-ethoxyphenoxy)acetate
• Methyl 2-(4-methoxyphenoxy)acetate
• Ethyl 2-(4-methylphenoxy)acetate

Comparison: this compound is unique due to its methoxy group, which imparts specific chemical properties such as increased electron density on the aromatic ring. This makes it more reactive in certain substitution reactions compared to its ethoxy or methyl counterparts. Additionally, the methoxy group can influence the compound’s solubility and interaction with biological targets, making it a valuable intermediate in various synthetic and research applications .

Synthesis routes and methods I

Procedure details

To a 100 mL RB flask fitted with magnetic stirrer was charged 12 mL of DMF to the stirred solvent was added K2CO3 (2.2 g, 16 mmol), 4-methoxyphenol (1 g, 8 mmol) and ethyl bromoacetate (1.1 mL, 9.6 mmol) Then the reaction mixture was Stirred at RT for 5 h. After completion of the reaction (reaction monitored by TLC), reaction mixture was concentrated and extracted with ethyl acetate. Then the organic layer was dried over anhydrous Na2SO4. Solvent was removed under reduced pressure to get the compound (2 g, Yield: 90%).

Synthesis routes and methods II

Procedure details

To a solution of 4-methoxyphenol (500 mg, 4.03 mmol) in CH3CN (10 mL) was added ethyl 2-bromo-2-methylpropanoate (807 mg, 4.84 mmol) and K2CO3 (3 g, 21.7 mmol) at 25° C. The mixture was refluxed for 16 h. The mixture was then diluted with water (100 mL), extracted with ethyl acetate (2×50 mL) and the combined organic layers washed with brine (30 mL), dried over Na2SO4 and concentrated to give the title compound which was used in next step without further purification.

Synthesis routes and methods III

Procedure details

To a solution of 4-methoxyphenol (5.0 g, 40 mmol) in N,N-dimethylformamide (50 mL) was added 60% sodium hydride (1.6 g, 40 mmol) under ice-cooling, and the mixture was stirred for 30 min. Ethyl bromoacetate (7.4 g, 44 mmol) was added thereto, and the mixture was stirred at room temperature for 1 hr. Water was added to the reaction mixture, and the mixture was extracted with ethyl acetate. The extract was washed with water and concentrated under reduced pressure. The residue was purified by silica gel column chromatography (hexane/ethyl acetate=7:1) to give the title compound (8.0 g, yield 94%). oil.